Cas no 1261566-83-9 (1-(3-bromo-5-nitrophenyl)methanamine)

• Product name: 1-(3-bromo-5-nitrophenyl)methanamine
• CAS No: 1261566-83-9
• MF: C₇H₇BrN₂O₂
• MW: 231.046680688858
• CID: 4990089
• PubChem ID: 72214171

1-(3-bromo-5-nitrophenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (3-BROMO-5-NITROPHENYL)METHANAMINE
• 3-BROMO-5-NITROBENZYLAMINE
• AB75549
• 1-(3-bromo-5-nitrophenyl)methanamine

• Inchi： 1S/C7H7BrN2O2/c8-6-1-5(4-9)2-7(3-6)10(11)12/h1-3H,4,9H2
• InChI Key： RHOMJOPOLTWPBD-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)CN)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 171
• Topological Polar Surface Area: 71.8
• XLogP3: 1.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes